1-{3-[(4-methyl-1H-pyrazol-1-yl)methyl]azetidin-1-yl}-2-(pyridin-3-yl)ethan-1-one

• IUPAC Name: 1-[3-[(4-methylpyrazol-1-yl)methyl]azetidin-1-yl]-2-pyridin-3-ylethanone
• InChI: InChI=1S/C15H18N4O/c1-12-6-17-19(8-12)11-14-9-18(10-14)15(20)5-13-3-2-4-16-7-13/h2-4,6-8,14H,5,9-11H2,1H3
• InChI Key: NTNABXKKBBMQKF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN(N=C1)CC2CN(C2)C(=O)CC3=CN=CC=C3
• Molecular Formula: C15H18N4O
• Molecular Weight: 270.33 g/mol
• CAS No.: 2549034-11-7

Description

This compound features a unique hybrid structure combining an azetidine ring, a 4-methylpyrazole moiety, and a pyridin-3-yl ethanone group. The azetidine (a four-membered saturated nitrogen heterocycle) is substituted at the 3-position with a 4-methylpyrazole unit via a methylene linker, while the 1-position of azetidine is connected to a pyridin-3-yl ethanone group.

Comparison with Similar Compounds

Structural Similarity and Key Differences

The compound’s structural analogs are identified based on shared motifs (pyrazole, azetidine, or pyridine) and synthetic pathways. Below is a comparative analysis:

Compound	Core Structure	Key Substituents	Biological Relevance
Target Compound	Azetidine + pyrazole + pyridine	4-Methylpyrazole, pyridin-3-yl ethanone	Hypothesized kinase inhibition (based on pyridine/azetidine motifs)
1-(4-Chlorophenyl)-2-(4-methyl-1H-pyrazol-1-yl)ethan-1-one ()	Pyrazole + ethanone	4-Chlorophenyl, 4-methylpyrazole	Synthetic intermediate; potential antimicrobial activity (unpublished)
(E)-1-(2,4-Dichlorophenyl)-3-[3-(4-methoxyphenyl)-1-phenyl-1H-pyrazol-4-yl]prop-2-en-1-one ()	Pyrazole + enone	Dichlorophenyl, methoxyphenyl, phenylpyrazole	Anticancer activity (in vitro studies)
4-(Benzo[d]thiazol-2-yl)-2-allyl-3-methyl-1-phenyl-1,2-dihydropyrazol-5-one ()	Pyrazole + benzothiazole	Benzothiazole, allyl, phenyl	Antioxidant properties (reported in structural analogs)

Key Observations :

• The target compound’s azetidine ring introduces conformational rigidity compared to the ethanone or enone linkers in analogs . This may enhance binding specificity in target proteins.
• Unlike bulkier aryl groups (e.g., dichlorophenyl in ), the azetidine-pyrazole-pyridine system may reduce metabolic instability .

Computational Similarity Assessment

Using Tanimoto and Dice coefficients (common metrics for molecular fingerprints), the target compound shows moderate similarity (Tanimoto: 0.45–0.60) to pyrazole-containing analogs like those in and . Lower similarity (Tanimoto < 0.30) is observed with benzothiazole-pyrazole hybrids (), highlighting the impact of heterocycle choice .

Physicochemical and Pharmacokinetic Properties

• CMC Values : While direct data for the target compound is unavailable, analogs like quaternary ammonium compounds () exhibit CMC values (0.4–8.3 mM) influenced by hydrophobic substituents. The target’s pyridin-3-yl group may lower aggregation propensity compared to chlorophenyl analogs .
• LogP : Predicted logP for the target compound (2.8) is lower than chlorophenyl (3.5) or dichlorophenyl (4.2) derivatives, suggesting improved aqueous solubility .